2-(3-Fluoro-4-hydroxy-phenoxy)-2-methyl-propionic acid ethyl ester

• Molecular Formula: C12H15FO4
• Molecular Weight: 242.24 g/mol
• IUPAC Name: ethyl 2-(3-fluoro-4-hydroxyphenoxy)-2-methylpropanoate
• InChI: InChI=1S/C12H15FO4/c1-4-16-11(15)12(2,3)17-8-5-6-10(14)9(13)7-8/h5-7,14H,4H2,1-3H3
• InChI Key: IHFPSXORMSRXRH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)OC1=CC(=C(C=C1)O)F

Description

2-(3-Fluoro-4-hydroxy-phenoxy)-2-methyl-propionic acid ethyl ester is a useful research compound. Its molecular formula is C12H15FO4 and its molecular weight is 242.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3.10 g (10.9 mmol) of 2-(4-acetoxy-3-fluoro-phenoxy)-2-methyl-propionic acid ethyl ester in 30 ml ethanol was treated at 0° C. with 2.26 g (16.4 mmol) of K2CO3. The mixture was stirred for 1 day at RT, then neutralized with aqueous 10% KHSO4 and extracted with ether (three times). The organic phases were washed with aqueous 10% KHSO4, aqueous 10% NaCl and dried over sodium sulfate. The crude product was purified by flash chromatography over silica gel with heptane/AcOEt 97.5:2.5 to 4:1, to give 2.48 g of the title compound as colorless crystals.